Cas no 54796-49-5 (4-(methoxymethyl)thiophene-2-carboxylic acid)

4-(Methoxymethyl)thiophene-2-carboxylic acid is a specialized heterocyclic compound featuring a thiophene core substituted with a methoxymethyl group at the 4-position and a carboxylic acid moiety at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The methoxymethyl group enhances solubility and reactivity, while the carboxylic acid allows for further derivatization via esterification, amidation, or other coupling reactions. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex molecular architectures. Suitable for research and industrial applications requiring precise functionalization of thiophene derivatives.

4-(methoxymethyl)thiophene-2-carboxylic acid structure

54796-49-5 structure

Product Name:4-(methoxymethyl)thiophene-2-carboxylic acid

CAS No:54796-49-5

MF:C₇H₈O₃S

MW:172.201621055603

MDL:MFCD16621841

CID:353654

PubChem ID:15007381

Update Time:2025-10-29

4-(methoxymethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 4-(methoxymethyl)-
- 4-(methoxymethyl)thiophene-2-carboxylic acid
- DTXSID10566884
- 4-(Methoxymethyl)thiophene-2-carboxylicacid
- SCHEMBL2658478
- EN300-303727
- AKOS015996540
- FT-0725432
- 54796-49-5
- MDL： MFCD16621841
- Inchi： 1S/C7H8O3S/c1-10-3-5-2-6(7(8)9)11-4-5/h2,4H,3H2,1H3,(H,8,9)
- InChI Key： DXFUEEMJYGBLKZ-UHFFFAOYSA-N
- SMILES： S1C=C(C=C1C(=O)O)COC

Computed Properties

Exact Mass: 172.01944
Monoisotopic Mass: 172.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 74.8Å²

Experimental Properties

PSA: 46.53

4-(methoxymethyl)thiophene-2-carboxylic acid Pricemore >>

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Chemenu	CM392330-500mg	4-(methoxymethyl)thiophene-2-carboxylic acid	54796-49-5	95%+	500mg	$460	2023-01-19
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TRC	M341650-10mg	4-(methoxymethyl)thiophene-2-carboxylic acid	54796-49-5		10mg	$ 70.00	2022-06-03
TRC	M341650-50mg	4-(methoxymethyl)thiophene-2-carboxylic acid	54796-49-5		50mg	$ 230.00	2022-06-03
TRC	M341650-100mg	4-(methoxymethyl)thiophene-2-carboxylic acid	54796-49-5		100mg	$ 340.00	2022-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8570-100MG	4-(methoxymethyl)thiophene-2-carboxylic acid	54796-49-5	95%	100MG	￥ 963.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8570-250MG	4-(methoxymethyl)thiophene-2-carboxylic acid	54796-49-5	95%	250MG	￥ 1,544.00	2023-04-13
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